Cas no 1217487-31-4 (5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine)

5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine is a structurally complex heterocyclic compound featuring a pyrimidine-thiazole core with a 4-methoxyphenyl substituent. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the thiazol-2-amine moiety may enhance binding affinity to target proteins, while the methoxyphenyl group could influence pharmacokinetic properties such as solubility and metabolic stability. The compound's modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its well-defined synthetic route ensures reproducibility, and its purity is critical for research applications requiring precise molecular interactions.

5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine structure

1217487-31-4 structure

Product Name:5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine

CAS No:1217487-31-4

MF:C₁₈H₂₀N₄OS

MW:340.442602157593

MDL:MFCD22575112

CID:4686738

Update Time:2025-10-28

5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(2-(2-(4-methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine
- 5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine
- MDL： MFCD22575112
- Inchi： 1S/C18H20N4OS/c1-11-15(24-17(19)21-11)14-9-10-20-16(22-14)18(2,3)12-5-7-13(23-4)8-6-12/h5-10H,1-4H3,(H2,19,21)
- InChI Key： YTVKGEVWPCOUQX-UHFFFAOYSA-N
- SMILES： S1C(N)=NC(C)=C1C1=CC=NC(C(C)(C)C2C=CC(=CC=2)OC)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 414
Topological Polar Surface Area: 102

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 530.1±50.0 °C at 760 mmHg
Flash Point: 274.4±30.1 °C
Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M120040-125mg	5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine	1217487-31-4		125mg	$ 290.00	2022-06-02
TRC	M120040-250mg	5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine	1217487-31-4		250mg	$ 485.00	2022-06-02
Matrix Scientific	143560-5g	5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine, 95%	1217487-31-4	95%	5g	$3123.00	2023-09-06
Matrix Scientific	143560-25g	5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine, 95%	1217487-31-4	95%	25g	$9369.00	2023-09-06

5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine

Recent Advances in the Study of 5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine (CAS: 1217487-31-4)

The compound 5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine (CAS: 1217487-31-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are crucial in the regulation of cellular proliferation and survival. Researchers have synthesized and evaluated derivatives of this compound to optimize its pharmacokinetic properties and enhance its selectivity towards target proteins. Preliminary results suggest that 5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine exhibits promising activity against certain cancer cell lines, making it a candidate for further preclinical development.

In addition to its anticancer potential, this compound has also been investigated for its anti-inflammatory properties. Mechanistic studies indicate that it modulates key signaling pathways involved in inflammation, such as the NF-κB pathway. These findings open new avenues for the development of novel therapeutics for inflammatory diseases.

The synthesis of 5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine involves a multi-step process, with recent advancements focusing on improving yield and purity. Researchers have employed modern techniques such as microwave-assisted synthesis and flow chemistry to streamline the production process. These innovations not only enhance efficiency but also reduce the environmental impact of chemical synthesis.

Future research directions include further elucidation of the compound's mechanism of action, optimization of its pharmacological profile, and evaluation of its safety and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine represents a promising scaffold for the development of new therapeutic agents. Its dual activity against cancer and inflammation underscores its potential as a versatile drug candidate. Continued research in this area is essential to fully realize its therapeutic benefits.